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Compound of Interest

Compound Name: 2-Chloro-3,5-dimethylpyrazine

Cat. No.: B041539

Introduction

Pyrazine and its derivatives are a class of nitrogen-containing heterocyclic compounds that
form the core structure of many biologically significant molecules. Their versatile chemical
nature and ability to interact with various biological systems have made them a focal point in
medicinal chemistry and drug discovery. Pyrazine derivatives are known to exhibit a wide
spectrum of pharmacological activities, including antimicrobial, anticancer, antidiabetic, and
anti-inflammatory properties. Notably, the well-known drug Pyrazinamide, a cornerstone in
tuberculosis treatment, highlights the therapeutic potential of the pyrazine scaffold.

This technical guide focuses on the derivatives of 2-Chloro-3,5-dimethylpyrazine, a specific
scaffold that offers unique opportunities for chemical modification. The introduction of a chlorine
atom provides a reactive site for nucleophilic substitution, allowing for the synthesis of a diverse
library of derivatives. This document consolidates current
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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